N-cyclohexyl-2-methyl-4-(4-methylbenzyl)-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide

• IUPAC Name: N-cyclohexyl-2-methyl-4-[(4-methylphenyl)methyl]-1,5-dioxo-[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C25H27N5O3/c1-16-8-10-17(11-9-16)15-29-23(32)20-13-12-18(22(31)26-19-6-4-3-5-7-19)14-21(20)30-24(29)27-28(2)25(30)33/h8-14,19H,3-7,15H2,1-2H3,(H,26,31)
• InChI Key: BPZCXYHUVUWVDA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(C=C(C=C3)C(=O)NC4CCCCC4)N5C2=NN(C5=O)C
• Molecular Formula: C25H27N5O3
• Molecular Weight: 445.5 g/mol

Description

“N-cyclohexyl-2-methyl-4-(4-methylbenzyl)-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide” is a complex organic compound. It contains several functional groups and rings, including a cyclohexyl group, a methyl group, a benzyl group, a dioxo group, a triazolo group, a quinazoline group, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The triazolo and quinazoline rings would likely contribute to the rigidity of the molecule, while the cyclohexyl, methyl, and benzyl groups could provide some flexibility.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple rings could increase its stability, while the presence of multiple functional groups could affect its solubility, reactivity, and other properties.

Scientific Research Applications

Synthesis and Structural Analysis

Cascade Cyclization Reactions

Research has shown that compounds similar to the one you're interested in, involving triazoloquinazoline derivatives, can be synthesized through cascade cyclization reactions. These reactions typically involve the condensation of triamino triazoles with aromatic aldehydes and cycloalkanones, leading to partially hydrogenated triazoloquinazolines. The structural details of these compounds have been elucidated using X-ray diffraction data, highlighting the versatility of these synthesis methods in creating complex heterocyclic compounds (Lipson et al., 2006).

New Spiro Derivatives

Another study discussed the preparation of a new spiro derivative of dihydro-1,2,3-triazolo[1,5-a]pyrimidine, demonstrating the potential for creating diverse molecular architectures using triazoloquinazoline frameworks. This research not only expands the chemical space of these compounds but also suggests their utility in various scientific applications, supported by structural confirmation through X-ray analysis and NMR studies (Gladkov et al., 2018).

Mechanism of Action

Target of Action

The compound, N-cyclohexyl-2-methyl-4-(4-methylbenzyl)-1,5-dioxo-1,2,4,5-tetrahydro[1,2,4]triazolo[4,3-a]quinazoline-8-carboxamide, belongs to the class of 1,2,4-triazolo[4,3-a]quinazoline derivatives . These compounds are known to interact with a variety of enzymes and receptors in the biological system . .

Mode of Action

It is known that 1,2,4-triazolo[4,3-a]quinazoline derivatives can intercalate dna . This suggests that the compound might interact with DNA, leading to changes in gene expression or DNA replication.

Biochemical Pathways

Given the potential dna intercalation activity, it can be inferred that the compound might affect pathways related to dna replication, transcription, and cell division .

Pharmacokinetics

It is known that the solubility of a compound in organic solvents and water can influence its bioavailability . The compound is soluble in organic solvents such as ethanol, chloroform, and dimethyl sulfoxide (DMSO), but it is poorly soluble in water . This suggests that the compound might have good bioavailability when administered with an appropriate organic solvent.

Result of Action

Given the potential dna intercalation activity, it can be inferred that the compound might lead to changes in gene expression or dna replication, potentially affecting cell division and growth .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its intended use. For example, if it’s intended to be used as a drug, its safety profile would need to be thoroughly evaluated through preclinical and clinical testing.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, determination of its mechanism of action (if applicable), and evaluation of its safety and efficacy (if intended to be used as a drug).